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Get Quote

Available Data on Clobazam and Lofendazam

Feature Clobazam Lofendazam

Benzodiazepine
Type

1,5-benzodiazepine [1] [2] [3] 1,5-benzodiazepine [4]

Primary Clinical
Use

Adjunctive treatment for Lennox-Gastaut
syndrome (LGS); also used for anxiety and

other epilepsies [1] [2] [5]

Described as having sedative and
anxiolytic effects; no detailed clinical

use information available [4]

Mechanism of
Action

Allosteric modulator of the GABAA

receptor; selective for the α2 subunit,
which is associated with anticonvulsant

activity [1] [3]

Information is lacking.

| Key Pharmacokinetics| • Half-life: ~36-42 hours (parent drug); ~59-82 hours (active metabolite N-

desmethylclobazam) [1] [2] [6] • Metabolism: Primarily by CYP3A4 and CYP2C19 [1] [2] [6] | Information

is lacking. | | Experimental/Clinical Data| Extensive data from randomized controlled trials,

pharmacokinetic studies, and cohort studies are available [7] [1] [5] | No experimental or clinical data was

found in the search results. |
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Clobazam's Mechanism of Action

While a direct comparison isn't possible, the mechanism of action for Clobazam is well-established. The

following diagram illustrates how it exerts its antiseizure effects.
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This diagram shows that Clobazam binds to the GABAA receptor, enhancing the influx of chloride ions. This

hyperpolarizes the neuron, making it less likely to fire and thus reducing the potential for seizures [1] [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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